Cas no 13194-73-5 (3,5-Dibromo-4-methylaniline)

• Product Name: 3,5-Dibromo-4-methylaniline
• CAS No: 13194-73-5
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• MDL: MFCD00151806
• CID: 86886
• PubChem ID: 24884348
• Update Time: 2025-09-24

3,5-Dibromo-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methylaniline
• 3,5-Dibromo-p-toluidine
• 4-Amino-2,6-dibromotoluene
• (3,5-Dibromo-4-methylphenyl)amine
• Benzenamine, 3,5-dibromo-4-methyl-
• AQZDIKCNODUMNY-UHFFFAOYSA-N
• KSC495C9L
• 3,5-Dibrom-4-methyl-anilin
• 3,5-dibromo-4-methylphenylamine
• CL8408
• 3,5-bis(bromanyl)-4-methyl-aniline
• VZ25699
• TRA0031007
• 3,5-DIBROMO-
• MFCD00151806
• FT-0614501
• D4730
• 3,5-Dibromo-4-methylaniline, 97%
• A806340
• 13194-73-5
• CS-W016735
• J-006093
• SCHEMBL1335334
• SY050087
• AKOS015999624
• AS-46026
• DTXSID60426762
• 3,5-dibromo-4-methyl-aniline
• DTXCID90377596
• DB-042073
• aniline, 3,5-dibromo-4-methyl-

• MDL： MFCD00151806
• Inchi： 1S/C7H7Br2N/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3
• InChI Key： AQZDIKCNODUMNY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)Br)N
• BRN： 2639285

Computed Properties

• Exact Mass: 262.89500
• Monoisotopic Mass: 262.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not determined
• Density: 1.887±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88.0 to 92.0 deg-C
• Boiling Point: 308.8±37.0 °C at 760 mmHg
• Flash Point: 140.6±26.5 °C
• Refractive Index: 1.641
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.68340
• λmax: 298(H2O)(lit.)
• Solubility: Not determined

3,5-Dibromo-4-methylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Packing Group：III
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Dibromo-4-methylaniline

Recent Advances in the Study of 3,5-Dibromo-4-methylaniline (CAS: 13194-73-5) in Chemical and Biomedical Research

3,5-Dibromo-4-methylaniline (CAS: 13194-73-5) is a halogenated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and potential biomedical uses. This compound, characterized by its bromine substitutions and methyl group, serves as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of antimicrobial and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 3,5-Dibromo-4-methylaniline derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. This finding underscores the potential of 3,5-Dibromo-4-methylaniline as a scaffold for developing new antibiotics.

In the field of oncology, a recent preprint article (2024) highlighted the compound's role in the synthesis of small-molecule inhibitors targeting specific kinase pathways. The study demonstrated that 3,5-Dibromo-4-methylaniline-based compounds could selectively inhibit aberrant signaling in cancer cells, leading to apoptosis. These findings are particularly promising for the treatment of cancers with limited therapeutic options, such as glioblastoma and pancreatic cancer.

From a chemical perspective, advancements in the synthesis and purification of 3,5-Dibromo-4-methylaniline have been reported. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. The new method employs greener solvents and catalytic systems, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in other areas, including its use as a building block for functional materials and its application in diagnostic imaging. As the understanding of 3,5-Dibromo-4-methylaniline's properties and applications continues to expand, it is expected to play an increasingly important role in both chemical and biomedical research. Future studies will likely focus on further elucidating its mechanism of action and optimizing its derivatives for specific therapeutic applications.